Cas no 16880-11-8 (methyl 3-methoxy-1,2-oxazole-5-carboxylate)

• Product Name: methyl 3-methoxy-1,2-oxazole-5-carboxylate
• CAS No: 16880-11-8
• MF: C₆H₇NO₄
• MW: 157.124081850052
• MDL: MFCD11499007
• CID: 121953
• PubChem ID: 639214
• Update Time: 2025-05-25

methyl 3-methoxy-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylicacid, 3-methoxy-, methyl ester
• 3-methoxyisoxazole-5-carboxylic acid methyl ester
• Methyl 3-Methoxyisoxazole-5-carboxylate
• 3-Methoxy-isoxazole-5-carboxylic acid methyl ester
• 5-Isoxazolecarboxylicacid,3-methoxy-,methylester(8CI,9CI)
• 5-Isoxazolecarboxylic acid, 3-Methoxy-, Methyl ester
• InChI=1/C6H7NO4/c1-9-5-3-4(11-7-5)6(8)10-2/h3H,1-2H
• QKNGFFJMESBABV-UHFFFAOYSA-N
• methyl3-methoxyisoxazole-5-carboxylate
• SB34173
• CS-0316432
• methyl 3-methoxy-1,2-oxazole-5-carboxylate
• SCHEMBL1536321
• MFCD11499007
• 16880-11-8
• AKOS006324787
• AS-69078
• W11034
• DTXSID601216864
• DB-297959

• MDL： MFCD11499007
• Inchi： 1S/C6H7NO4/c1-9-5-3-4(11-7-5)6(8)10-2/h3H,1-2H3
• InChI Key： QKNGFFJMESBABV-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC(=N1)OC

Computed Properties

• Exact Mass: 157.03750770g/mol
• Monoisotopic Mass: 157.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 3-methoxy-1,2-oxazole-5-carboxylate

Methyl 3-Methoxy-1,2-Oxazole-5-Carboxylate (CAS No. 16880-11-8): A Versatile Heterocyclic Building Block in Modern Organic Synthesis

The methyl 3-methoxy-1,2-oxazole-5-carboxylate (CAS 16880-11-8) is a highly functionalized oxazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. As a heterocyclic compound with both ester and methoxy substituents, it serves as a privileged scaffold for designing bioactive molecules. Recent studies highlight its role in developing antimicrobial agents and kinase inhibitors, aligning with the growing demand for novel therapeutic scaffolds in drug discovery pipelines.

Structurally characterized by its 1,2-oxazole core, this compound exhibits unique electronic properties that enable diverse ring functionalization reactions. The methoxy group at C-3 position enhances steric tunability, while the methyl ester at C-5 provides handles for further derivatization – a feature extensively utilized in combinatorial chemistry workflows. These attributes explain its rising popularity in high-throughput screening libraries, particularly for targets like GPCRs and enzyme active sites.

From a synthetic perspective, CAS 16880-11-8 demonstrates remarkable utility in click chemistry applications. Its oxazole ring participates in [3+2] cycloadditions with acetylene derivatives, enabling rapid construction of molecular complexity – a trend reflecting the pharmaceutical industry's focus on fragment-based drug design. Analytical studies using HPLC-MS and NMR spectroscopy confirm its stability under physiological pH ranges, making it suitable for prodrug development strategies.

Environmental considerations have driven innovations in the compound's green synthesis routes. Recent patents disclose solvent-free preparation methods using microwave irradiation, achieving >85% yields while reducing carbon footprint – addressing sustainability concerns in fine chemical manufacturing. Such advancements correlate with growing searches for "eco-friendly heterocycle synthesis" and "green chemistry catalysts" across scientific databases.

The structure-activity relationship (SAR) of this oxazole derivative reveals intriguing electronic effects: the 3-methoxy group modulates π-electron density, influencing binding affinities in enzyme inhibition studies. Computational models (DFT calculations) predict favorable molecular docking scores with protein targets like COX-2 and HIV-1 protease, explaining its inclusion in several drug candidate optimization programs.

Industrial applications extend beyond pharmaceuticals. The compound's UV absorption properties (λ_max 274 nm) make it valuable for developing optical materials and photoactive coatings. Its thermal stability (decomposition >220°C) suits polymeric additives formulations – an area gaining traction in advanced material science circles.

Quality control protocols for methyl 3-methoxy-1,2-oxazole-5-carboxylate emphasize HPLC purity (>98%) and rigorous residual solvent analysis. These standards meet ICH guidelines for pharmaceutical intermediates, reflecting industry responses to tightened regulatory compliance requirements – a frequent search topic among quality assurance professionals.

Emerging research explores its bioconjugation potential with biologic drugs, particularly in creating antibody-drug conjugates (ADCs). The carboxylate moiety enables linker chemistry with lysine residues, positioning it as a candidate for targeted cancer therapies – aligning with trending searches for "small molecule-protein hybrids".

In crop protection applications, derivatives show promising fungicidal activity against Botrytis cinerea (EC₅₀ 12 μg/mL), addressing the agricultural sector's need for next-generation pesticides with novel modes of action. This connects with growing interest in "low-toxicity agrochemicals" and "sustainable pest control" solutions.

The compound's crystallographic data (monoclinic P2₁/c space group) provides insights into molecular packing behaviors, useful for cocrystal engineering – a technique revolutionizing drug solubility enhancement. Such applications resonate with frequent queries about "pharmaceutical crystallization" techniques in research forums.

With global market projections for heterocyclic building blocks exceeding $2.1 billion by 2027, CAS 16880-11-8 exemplifies how specialized intermediates create value across life sciences and material innovation sectors. Its multifaceted applications continue to inspire patent filings (15+ in 2023 alone), particularly in biodegradable polymer and controlled-release formulation technologies.